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Compound of Interest

Compound Name: DL-Glyceraldehyde-13C3

Cat. No.: B583801

Essential Safety and Handling Guide for DL-
Glyceraldehyde-13C3

This guide provides immediate, essential safety and logistical information for the handling and
disposal of DL-Glyceraldehyde-13C3. The following procedures are designed to ensure the
safety of researchers, scientists, and drug development professionals by outlining necessary
personal protective equipment (PPE), operational protocols, and proper disposal methods.
While DL-Glyceraldehyde-13C3 is a stable isotope-labeled compound and not radioactive, it
should be handled with the same care as its unlabeled counterpart, following standard
laboratory safety practices.[1][2]

Personal Protective Equipment (PPE) and Exposure
Controls

When handling DL-Glyceraldehyde-13C3, it is crucial to use appropriate personal protective
equipment to prevent exposure.[3][4] The following table summarizes the recommended PPE
and engineering controls.
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PPE/Control Category

Item/Specification

Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or
airborne particles of the solid

compound.[3]

Hand Protection

Nitrile rubber, Neoprene, or
other appropriate protective

gloves.

Prevents direct skin contact

with the compound.

Skin and Body Protection

Laboratory coat.

Protects skin and personal

clothing from contamination.

Respiratory Protection

Not generally required under
normal use conditions with

adequate ventilation.

Use a NIOSH-approved
respirator if dust is generated
or if working in a poorly

ventilated area.

Engineering Controls

Work in a well-ventilated area.

Ensures any potential fumes or
dust are safely removed from

the breathing zone.

Hygiene Measures

Handle in accordance with
good industrial hygiene and
safety practices. Wash hands

thoroughly after handling.

Prevents accidental ingestion

or transfer of the compound.

Operational Plan: Step-by-Step Handling Protocol

Proper handling of DL-Glyceraldehyde-13C3 is essential for both personal safety and

experimental integrity.

1. Preparation and Weighing:

e Ensure the work area, such as a laboratory bench or chemical fume hood, is clean and

uncluttered.

o Wear all required PPE as outlined in the table above.
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» To minimize dust inhalation, perform weighing of the powdered compound in an area with
minimal air currents or within a chemical fume hood.

e Use a clean spatula and weighing paper or a weigh boat.

2. Dissolution:

o Consult the product's technical data sheet for solubility information.

o Add the appropriate solvent to the vial containing the compound.

» Gently swirl or vortex the vial to dissolve the solid. Avoid vigorous shaking.
3. Use in Experiments:

e Handle the solution with care to avoid splashes and spills.

» Keep the vial containing the solution closed when not in use to prevent contamination and
evaporation.

Disposal Plan

Proper disposal of DL-Glyceraldehyde-13C3 and its containers is a critical aspect of
laboratory safety and environmental responsibility.

1. Waste Collection:

o All waste materials, including unused compounds and contaminated consumables, should
be considered chemical waste.

o Collect waste in a designated, properly labeled, and sealed container.
2. Container Labeling:

o Label the waste container with the full chemical name ("DL-Glyceraldehyde-13C3") and any
associated hazards.

3. Storage of Waste:
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Store the waste container in a designated satellite accumulation area that is at or near the
point of generation and under the control of the laboratory personnel.

4. Disposal Procedure:

Dispose of the chemical waste through your institution's Environmental Health and Safety
(EHS) department. Do not dispose of it down the drain or in the regular trash.

For empty containers to be considered non-hazardous, they must be triple-rinsed with a
suitable solvent, and the rinsate must be collected as chemical waste.

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling of DL-Glyceraldehyde-13C3
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Caption: Safe handling workflow for DL-Glyceraldehyde-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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